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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941 Get Quote

Essential Safety and Handling Guide for Geranyl
Crotonate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Geranyl crotonate in a laboratory setting. Adherence to these guidelines is

essential for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
Geranyl crotonate is a fragrance ingredient that may pose certain health and environmental

risks. While comprehensive GHS classification is not consistently available, it is known to be

toxic to aquatic life and may act as a skin sensitizer. Therefore, appropriate personal protective

equipment is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection

Chemical splash goggles should be worn at all

times when handling Geranyl crotonate to

protect against potential splashes.

Hand Protection

Nitrile gloves are required to prevent skin

contact. Given its potential as a skin sensitizer,

regular glove changes are recommended,

especially after direct contact.

Body Protection

A standard laboratory coat must be worn to

protect against accidental spills and

contamination of personal clothing.

Respiratory

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. If aerosols may be

generated, use a NIOSH-approved respirator.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for Geranyl
crotonate.

Property Value

Oral LD50 (Rat) > 5000 mg/kg[1]

Dermal LD50 (Rabbit) > 5000 mg/kg[1]

Flash Point 292.00 °F (144.44 °C)[1]

Aquatic Toxicity Toxic to aquatic organisms[2]
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Adherence to the following procedural steps is critical for the safe handling of Geranyl
crotonate in a laboratory environment.

Step 1: Preparation and Engineering Controls

Ensure a well-ventilated work area, preferably a chemical fume hood, to minimize inhalation

exposure.

Confirm that an eyewash station and safety shower are readily accessible and operational.

Assemble all necessary materials and equipment before handling the chemical to minimize

movement and potential for spills.

Step 2: Donning Personal Protective Equipment (PPE)

Put on a laboratory coat, ensuring it is fully buttoned.

Wear chemical splash goggles.

Don nitrile gloves, checking for any tears or defects.

Step 3: Chemical Handling

Carefully open the container of Geranyl crotonate, avoiding splashes or the generation of

aerosols.

Use appropriate tools (e.g., pipettes, spatulas) to handle the chemical.

Keep containers closed when not in use.

Step 4: Post-Handling and Decontamination

After handling, wash hands thoroughly with soap and water, even after removing gloves.

Clean any contaminated surfaces with an appropriate solvent and then wash with soap and

water.
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Remove PPE in the reverse order it was put on, taking care to avoid contaminating skin or

clothing.

Disposal Plan: Managing Geranyl Crotonate Waste
Due to its toxicity to aquatic life, Geranyl crotonate and any materials contaminated with it

must be disposed of as hazardous waste.

Step-by-Step Disposal Procedure:

Step 1: Waste Segregation

Collect all waste materials containing Geranyl crotonate, including unused product,

contaminated lab supplies (e.g., gloves, pipette tips, paper towels), and empty containers, in

a designated and clearly labeled hazardous waste container.

Step 2: Container Management

Use a chemically resistant container with a secure lid for waste collection.

Label the container with "Hazardous Waste" and the specific contents, including "Geranyl
crotonate."

Keep the waste container closed except when adding waste.

Step 3: Storage

Store the hazardous waste container in a designated satellite accumulation area that is

secure and away from drains and sources of ignition.

Step 4: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Geranyl crotonate down the drain or in the regular trash.

Visual Workflow for PPE Selection
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The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Geranyl crotonate.

Caption: PPE Selection Workflow for Geranyl Crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. geranyl crotonate, 56172-46-4 [thegoodscentscompany.com]

2. (E)-geranyl acetone, 3796-70-1 [thegoodscentscompany.com]

To cite this document: BenchChem. [Personal protective equipment for handling Geranyl
crotonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604941#personal-protective-equipment-for-
handling-geranyl-crotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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